(E)-3-(2-chloro-6-fluorophenyl)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-propen-1-one

• IUPAC Name: (E)-3-(2-chloro-6-fluorophenyl)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H13ClFNOS/c1-12-18(24-19(22-12)13-6-3-2-4-7-13)17(23)11-10-14-15(20)8-5-9-16(14)21/h2-11H,1H3/b11-10+
• InChI Key: KQNXGKAYUHCRGG-ZHACJKMWSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)C=CC3=C(C=CC=C3Cl)F
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)/C=C/C3=C(C=CC=C3Cl)F
• Molecular Formula: C19H13ClFNOS
• Molecular Weight: 357.8 g/mol

Description

(E)-3-(2-chloro-6-fluorophenyl)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-propen-1-one is a useful research compound. Its molecular formula is C19H13ClFNOS and its molecular weight is 357.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of structurally related compounds has been extensively studied, focusing on their potential as building blocks for materials with specific optical and electronic properties. For example, a study on the synthesis and structural characterization of isostructural thiazoles and their crystalline properties reveals insights into the molecule's planarity and conformation, contributing to the understanding of molecular interactions and crystal engineering (Kariuki, Abdel-Wahab, & El‐Hiti, 2021) link.

Spectral Properties and Fluorescence

Research on the spectral properties of Y-shaped donor-acceptor push-pull fluorophores, including their absorption and fluorescence spectra, highlights the significance of such compounds in developing materials for optical applications. These studies demonstrate the molecule's potential in tuning optical properties for specific applications, such as in solid-state devices or sensors (Danko, Bureš, Kulhanek, & Hrdlovič, 2012) link.

Antimicrobial Applications

The compound's derivatives have been evaluated for their antimicrobial properties, showing potent activity against various microorganisms. This suggests potential applications in developing new antimicrobial agents that could address the increasing resistance to existing drugs (Liaras, Geronikaki, Glamočlija, Ćirić, & Soković, 2011) link.

Electrochemistry and Chemiluminescence

Studies on the electrochemistry and electrogenerated chemiluminescence (ECL) of related molecules offer insights into their potential use in ECL-based sensors and devices. These findings contribute to the understanding of the differential reactivity of donor and acceptor groups, important for designing ECL systems with desired performance characteristics (Shen, Rodríguez‐López, Huang, LIU, Zhu, & Bard, 2010) link.